Cas no 7152-48-9 ( )

• Product Name: &nbsp
• CAS No: 7152-48-9
• MF: C₈H₁₆N₂O₅S
• MW: 252.288041114807
• CID: 976516
• PubChem ID: 227706
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-morpholin-4-ylsulfonylbutanoic acid
• 2-amino-4-morpholin-4-ylsulfonyl-butanoic acid
• 2-amino-4-(morpholin-4-ylsulfonyl)butanoic acid
• AC1L5FOU
• AC1Q6VLF
• AG-K-85296
• AR-1D8291
• CTK5D4504
• NSC19669
• NSC-19669
• SureCN1768432
• 7152-48-9
• SCHEMBL1768432
• DTXSID30281007
•  

• Inchi： 1S/C8H16N2O5S/c9-7(8(11)12)1-6-16(13,14)10-2-4-15-5-3-10/h7H,1-6,9H2,(H,11,12)
• InChI Key： GNTASKLHBZGIEA-UHFFFAOYSA-N
• SMILES： S(CCC(C(=O)O)N)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 252.07808
• Monoisotopic Mass: 252.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 479.5°C at 760 mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.565
• PSA: 109.93
• LogP: 0.16940